molecular formula C18H18O B8488786 5-Cyclopropyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol

5-Cyclopropyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol

Cat. No.: B8488786
M. Wt: 250.3 g/mol
InChI Key: PIONVWCLUVNKMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Cyclopropyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol is a useful research compound. Its molecular formula is C18H18O and its molecular weight is 250.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H18O

Molecular Weight

250.3 g/mol

IUPAC Name

2-cyclopropyltricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-ol

InChI

InChI=1S/C18H18O/c19-18(15-11-12-15)16-7-3-1-5-13(16)9-10-14-6-2-4-8-17(14)18/h1-8,15,19H,9-12H2

InChI Key

PIONVWCLUVNKMX-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2(C3=CC=CC=C3CCC4=CC=CC=C42)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of cyclopropylmagnesium bromide in dry THF (prepared from cyclopropylbromide (12.1 g, 0.10 mol), magnesium turnings (2.45 g, 0.10 mol) and dry THF (65 ml)) was placed under an atmosphere of nitrogen. A solution of 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one (10.4 g, 0.05 mol) in dry THF (25 ml) was added dropwise and when addition was complete the mixture was heated at reflux for 30 minutes. The reaction mixture was cooled on an ice-bath and saturated ammonium chloride (50 ml) was carefully added. The mixture was neutralized with 2N hydrochloric acid and extracted with diethyl ether (2×200 ml). The combined organic extracts were dried (Na2SO4) and the solvent was evaporated in vacuo to give 13.1 g of crude 5-cyclopropyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol.
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cyclopropylmagnesium bromide
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25 mL
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50 mL
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65 mL
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Synthesis routes and methods II

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Synthesis routes and methods III

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